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Compound of Interest

Compound Name: Dipropyl maleate

cat. No.: B3050212

An In-depth Technical Guide to Dipropyl Maleate

Abstract

This technical guide provides a comprehensive overview of dipropyl maleate, a significant
chemical intermediate. It is tailored for researchers, scientists, and professionals in drug
development. This document details the chemical identity of dipropyl maleate, including its
CAS number and a list of synonyms. It also presents a summary of its physicochemical
properties in a tabular format for easy reference. Furthermore, this guide offers detailed
experimental protocols for the synthesis of dipropyl maleate via Fischer esterification. The
applications of dipropyl maleate, particularly in polymer chemistry and organic synthesis, are
also discussed. Finally, this guide includes diagrams generated using Graphviz to illustrate the
synthesis workflow and reaction pathway, adhering to specified formatting guidelines.

Chemical Identity
e CAS Number: 2432-63-5[1][2]
e Synonyms: Di-n-propyl maleate, dipropyl (22)-but-2-enedioate, Maleic acid dipropy! ester,

Dipropyl cis-butenedioic acid, 2-Butenedioic acid (22)-, 1,4-dipropyl ester, Dipropy! cis-
ethylene-1,2-dicarboxylate.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of dipropyl maleate is presented in the table
below.
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Property Value Reference
Molecular Formula C10H1604 [1112][3]
Molecular Weight 200.23 g/mol [2][3]
Density 1.031 g/cm3 [1]

Boiling Point 258.4 °C at 760 mmHg [1]

Flash Point 119.6 °C [1]
Refractive Index 1.448 [1]

Vapor Pressure

0.0138 mmHg at 25°C

[1]

InChl=1/C10H1604/c1-3-7-13-

InChl 9(11)5-6-10(12)14-8-4-2/h5- [1]
6H,3-4,7-8H2,1-2H3/b6-5+
CCCOC(=0)/C=C\C(=0)OCC

SMILES [3]

C

Synthesis of Dipropyl Maleate

Dipropyl maleate is typically synthesized via the esterification of maleic anhydride with n-

propanol.[2] The reaction is generally catalyzed by a strong acid.

Fischer Esterification Protocol

This protocol describes the laboratory-scale synthesis of dipropyl maleate using an acid

catalyst.

Materials:

e Maleic anhydride

¢ n-Propanol (anhydrous)

o Concentrated sulfuric acid (H2SOa4) or p-toluenesulfonic acid (p-TsOH)
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o Saturated sodium bicarbonate solution (NaHCO3s)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

e Round-bottom flask equipped with a reflux condenser and a magnetic stirrer
e Heating mantle

e Separatory funnel

» Rotary evaporator

e Vacuum distillation apparatus

Methodology:

e Reaction Setup: In a round-bottom flask, dissolve maleic anhydride in an excess of n-
propanol (a molar ratio of at least 1:2, anhydride to alcohol, is recommended).

o Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid
or p-toluenesulfonic acid to the reaction mixture.

o Reaction: Heat the mixture to reflux and maintain it for several hours. The reaction progress
can be monitored by techniques such as thin-layer chromatography (TLC) or gas
chromatography (GC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Transfer the mixture to a separatory funnel.

» Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate
solution (to neutralize the acid catalyst), and finally with brine.

» Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Purification: Filter to remove the drying agent. Remove the excess n-propanol under reduced
pressure using a rotary evaporator. The crude dipropyl maleate can then be purified by
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vacuum distillation to obtain the final product.

Applications
Dipropyl maleate and its analogs are utilized in a variety of industrial applications:
» Polymer Modification: It can be used as a comonomer in the synthesis of polymers. The

incorporation of dipropyl maleate can modify the physicochemical properties of the resulting
copolymers, which have applications as adhesives and coatings.

o Organic Synthesis: The double bond in dipropyl maleate allows it to participate in addition
reactions, making it a useful intermediate in organic synthesis. For instance, it can act as a
dienophile in Diels-Alder reactions.[4]

o Plasticizers: Related maleate esters are used as plasticizers. Diisopropyl maleate, for
example, is used as a plasticizer in cosmetic formulations.[5]

Visualizations
Synthesis Reaction Pathway

The following diagram illustrates the chemical reaction for the synthesis of dipropyl maleate.
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Figure 1: Synthesis of Dipropyl Maleate

Click to download full resolution via product page

Caption: Synthesis of Dipropyl Maleate from Maleic Anhydride and n-Propanol.
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Experimental Workflow for Synthesis

The flowchart below outlines the general experimental workflow for the laboratory synthesis
and purification of dipropyl maleate.
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Figure 2: Experimental Workflow for Dipropyl Maleate Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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